Cas no 2877638-55-4 (6-ethoxy-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole)

• Product Name: 6-ethoxy-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole
• CAS No: 2877638-55-4
• MF: C₁₉H₂₅N₃O₂S₂
• MW: 391.550701856613
• CID: 5328571
• PubChem ID: 165435713
• Update Time: 2025-10-29

6-ethoxy-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole
• AKOS040865513
• F6752-5548
• 2877638-55-4
• [1-(6-Ethoxy-2-benzothiazolyl)-4-piperidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C19H25N3O2S2/c1-2-24-15-3-4-16-17(13-15)26-19(20-16)22-7-5-14(6-8-22)18(23)21-9-11-25-12-10-21/h3-4,13-14H,2,5-12H2,1H3
• InChI Key： KSIHRWYGFULGQP-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC3=CC=C(OCC)C=C3S2)CC1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 391.13881940g/mol
• Monoisotopic Mass: 391.13881940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 600.2±65.0 °C(Predicted)
• pka: 6.09±0.10(Predicted)

Additional information on 6-ethoxy-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole

Comprehensive Overview of 6-ethoxy-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole (CAS No. 2877638-55-4)

The compound 6-ethoxy-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole (CAS No. 2877638-55-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the benzothiazole core and the thiomorpholine-4-carbonyl moiety, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

In recent years, the demand for novel heterocyclic compounds like 6-ethoxy-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole has surged, driven by advancements in high-throughput screening and computational drug design. This compound's piperidine and thiomorpholine components are known to enhance binding affinity to target proteins, a feature highly sought after in the development of kinase inhibitors and GPCR modulators. Such properties align with current trends in personalized medicine and targeted therapies, addressing unmet medical needs in oncology and neurology.

The synthesis of CAS No. 2877638-55-4 involves multi-step organic reactions, including amide bond formation and nucleophilic substitution, to achieve the desired benzothiazole derivative. Its ethoxy substituent further improves solubility and pharmacokinetic profiles, a critical factor in drug development. These attributes have sparked discussions in scientific forums about its potential as a scaffold for next-generation therapeutics, particularly in the context of drug resistance and metabolic stability.

From an industrial perspective, 6-ethoxy-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole is often highlighted in patent literature for its utility in combinatorial chemistry libraries. Its structural versatility allows for derivatization, enabling researchers to explore structure-activity relationships (SAR) efficiently. This aligns with the growing emphasis on fragment-based drug discovery, where small molecules like this serve as building blocks for optimized lead compounds.

Environmental and safety profiles of CAS No. 2877638-55-4 are also under scrutiny, as regulatory agencies increasingly prioritize green chemistry principles. Early studies suggest that its metabolites exhibit low ecotoxicity, a factor that could streamline its adoption in clinical trials. This aspect resonates with the pharmaceutical industry's shift toward sustainable practices, a topic frequently searched in relation to drug development and environmental impact.

In summary, 6-ethoxy-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole represents a compelling case study in modern medicinal chemistry. Its combination of a benzothiazole backbone and functionalized piperidine ring positions it at the intersection of innovation and practicality, addressing both scientific curiosity and therapeutic potential. As research progresses, this compound may well emerge as a cornerstone in the design of future pharmaceuticals, reflecting the dynamic interplay between molecular design and biological efficacy.